Cas no 2580236-57-1 (4-Methylisoquinoline-5-sulfonamide)

• Product Name: 4-Methylisoquinoline-5-sulfonamide
• CAS No: 2580236-57-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6340391
• PubChem ID: 54122306
• Update Time: 2025-08-05

4-Methylisoquinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methylisoquinoline-5-sulfonamide
• 2580236-57-1
• EN300-27733435
• SCHEMBL14256991
• 4-Methylisoquinoline-5-sulfonamide

• Inchi： 1S/C10H10N2O2S/c1-7-5-12-6-8-3-2-4-9(10(7)8)15(11,13)14/h2-6H,1H3,(H2,11,13,14)
• InChI Key： NOOLMSFXBZVQDY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=C(C)C1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-Methylisoquinoline-5-sulfonamide

4-Methylisoquinoline-5-sulfonamide: A Comprehensive Overview

4-Methylisoquinoline-5-sulfonamide, with the CAS number 2580236-57-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, belonging to the isoquinoline family, has garnered attention due to its unique structural properties and potential applications in drug development. The isoquinoline scaffold, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, forms the core of this molecule. The substitution at the 4-position with a methyl group and the sulfonamide group at the 5-position introduces distinct chemical properties that make this compound a valuable subject for research.

The synthesis of 4-Methylisoquinoline-5-sulfonamide involves a series of carefully designed reactions. The starting material is typically an isoquinoline derivative, which undergoes various transformations to introduce the methyl and sulfonamide groups. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the introduction of functional groups with high precision. These developments have not only improved the yield but also minimized the environmental impact of the synthesis process.

The structural features of 4-Methylisoquinoline-5-sulfonamide contribute significantly to its biological activity. Isoquinolines are known for their ability to interact with various biological targets, including enzymes and receptors. The sulfonamide group, being an electron-withdrawing moiety, enhances the compound's ability to form hydrogen bonds, which is crucial for binding to protein targets. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and anticancer activities. For example, research published in 2023 highlighted its ability to inhibit COX-2 enzymes, which are key players in inflammation-related diseases.

In addition to its pharmacological applications, 4-Methylisoquinoline-5-sulfonamide has shown promise in materials science. Its rigid structure and ability to form stable complexes make it a candidate for applications in organic electronics. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. Furthermore, its photochemical stability has been investigated for potential applications in optoelectronic devices.

The study of 4-Methylisoquinoline-5-sulfonamide has also extended into analytical chemistry. Due to its unique spectroscopic properties, it has been employed as a fluorescent probe for detecting specific analytes in complex matrices. Recent advancements in fluorescence sensing technology have leveraged this compound's ability to emit light upon interaction with certain molecules, making it a valuable tool in environmental monitoring and clinical diagnostics.

The safety and environmental impact of 4-Methylisoquinoline-5-sulfonamide have been evaluated in recent studies. Experimental data indicate that it exhibits low toxicity towards mammalian cells under standard experimental conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4-Methylisoquinoline-5-sulfonamide, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from drug discovery to materials science and analytical chemistry. As ongoing studies unravel more about its properties and mechanisms of action, this compound is poised to make significant contributions to various fields of science and technology.